7-[3-(1,3-benzothiazol-2-ylsulfanyl)propyl]-8-[4-(4-methoxyphenyl)piperazin-1-yl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 7-[3-(1,3-benzothiazol-2-ylsulfanyl)propyl]-8-[4-(4-methoxyphenyl)piperazin-1-yl]-3-methyl-4,5-dihydropurine-2,6-dione
• InChI: InChI=1S/C27H31N7O3S2/c1-31-23-22(24(35)30-26(31)36)34(12-5-17-38-27-28-20-6-3-4-7-21(20)39-27)25(29-23)33-15-13-32(14-16-33)18-8-10-19(37-2)11-9-18/h3-4,6-11,22-23H,5,12-17H2,1-2H3,(H,30,35,36)
• InChI Key: GAZLLQBGGXHLHU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)C4=CC=C(C=C4)OC)CCCSC5=NC6=CC=CC=C6S5
• Molecular Formula: C27H31N7O3S2
• Molecular Weight: 565.7 g/mol

Description

7-[3-(1,3-benzothiazol-2-ylsulfanyl)propyl]-8-[4-(4-methoxyphenyl)piperazin-1-yl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C27H29N7O3S2 and its molecular weight is 563.7. The purity is usually 95%.
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Scientific Research Applications

Antiasthmatic Potential:

A study aimed at developing derivatives of the compound for their antiasthmatic activity. Xanthene derivatives, known for their vasodilatory activity, were synthesized and screened for pulmonary vasodilator activity. The study indicated that compounds with electron-withdrawing groups showed significant activity, suggesting their potential in developing potent anti-asthmatic compounds (Bhatia, Waghmare, Choudhari, & Kumbhar, 2016).

Cardiovascular Activity:

Compounds structurally similar to the queried compound were synthesized and tested for their cardiovascular activity, including electrocardiographic, antiarrhythmic, and hypotensive activities. Some derivatives displayed strong prophylactic antiarrhythmic activity and hypotensive activity, indicating their potential in treating cardiovascular disorders (Chłoń-Rzepa et al., 2004).

Anxiolytic and Antidepressant Activity:

A series of N-8-arylpiperazinylpropyl derivatives of the compound were synthesized and evaluated. Certain derivatives exerted anxiolytic-like activity and behaved like antidepressants in animal models, indicating the potential of these compounds in treating anxiety and depression (Zagórska et al., 2009).

Anticancer Activity:

Derivatives of the compound were designed and synthesized with a focus on their anticancer activity. The newly synthesized compounds showed good to excellent inhibition activity against certain human cancer cell lines, suggesting their potential as anticancer agents (Hayallah, 2017).

Antibacterial Activity:

Newly synthesized derivatives of the compound were screened for antibacterial activity. The compounds showed variable and modest activity against certain strains of bacteria and fungi, indicating their potential as antibacterial agents (Vartale et al., 2008).